Cas no 63005-36-7 (Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate)

• Product Name: Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate
• CAS No: 63005-36-7
• MF: C₁₁H₁₃BrO₄
• MW: 289.122523069382
• CID: 1092597
• PubChem ID: 13837927
• Update Time: 2025-10-22

Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate
• SCHEMBL1608930
• DB-171817
• 2-bromomethyl-4,5-dimethoxy-benzoic acid methyl ester
• Methyl2-(bromomethyl)-4,5-dimethoxybenzoate
• LDAUBLFTYKFIOQ-UHFFFAOYSA-N
• 63005-36-7

• Inchi： 1S/C11H13BrO4/c1-14-9-4-7(6-12)8(11(13)16-3)5-10(9)15-2/h4-5H,6H2,1-3H3
• InChI Key： LDAUBLFTYKFIOQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=CC=1C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 287.99972g/mol
• Monoisotopic Mass: 287.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate

Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate (CAS No: 63005-36-7)

Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate is a compound with the CAS registry number 63005-36-7. This compound is an organobromine derivative with a benzoate ester functional group. The structure of this compound consists of a benzene ring substituted with a bromomethyl group at position 2 and methoxy groups at positions 4 and 5. The methyl ester group is attached to the benzene ring at position 1. This compound is widely used in various chemical reactions, particularly in organic synthesis and material science.

The synthesis of Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate typically involves multi-step organic reactions. One common approach is the bromination of a suitable precursor followed by esterification. The bromination step often employs N-bromosuccinimide (NBS) or other brominating agents under specific reaction conditions to achieve the desired substitution pattern on the benzene ring. The methoxy groups at positions 4 and 5 are introduced through methylation reactions, which can be carried out using methylating agents such as methyl iodide or methyl sulfate in the presence of a base like sodium hydride or potassium tert-butoxide.

The esterification step involves reacting the corresponding acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid (p-TsOH). This step ensures the formation of the methyl ester group on the benzene ring. The overall synthesis process requires careful control of reaction conditions, including temperature, solvent, and reaction time, to ensure high yield and purity of the final product.

Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate has been extensively studied for its applications in organic synthesis. One of its key uses is as an intermediate in the synthesis of various heterocyclic compounds. The bromomethyl group serves as a good leaving group, making it possible to substitute it with other nucleophiles such as amino groups, hydroxyl groups, or thiol groups. This versatility allows for the construction of diverse molecular frameworks that are valuable in drug discovery and materials science.

Recent studies have highlighted the potential of Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate in drug delivery systems. Researchers have explored its use as a building block for designing prodrugs that can be activated under specific physiological conditions. The methoxy groups on the benzene ring contribute to the compound's lipophilicity, which is an important property for drug molecules aiming for optimal absorption and bioavailability.

In addition to its role in drug discovery, this compound has also found applications in material science. For instance, it has been used as a precursor for synthesizing functional polymers with tailored properties such as high thermal stability and mechanical strength. The bromomethyl group can be incorporated into polymer backbones through various coupling reactions, enabling the creation of advanced materials for use in electronics, aerospace, and biomedical devices.

Recent advancements in green chemistry have led to more sustainable methods for synthesizing Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate. For example, microwave-assisted synthesis has been employed to reduce reaction times and improve yields while minimizing waste generation. Furthermore, catalytic systems based on transition metals such as palladium have been developed to facilitate more efficient substitution reactions involving this compound.

The unique combination of functional groups in Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate makes it an attractive candidate for further research into its biological activity. Preliminary studies suggest that this compound may exhibit anti-inflammatory or anti-cancer properties due to its ability to modulate specific cellular pathways. However, further investigations are required to fully understand its pharmacological profile and potential therapeutic applications.

In conclusion, Methyl 2-(bromomethyl)-4,5-dimethoxybenzoate (CAS No: 63005-36-7) is a versatile compound with significant potential across multiple fields including organic synthesis, drug discovery, and material science. Its unique structure allows for diverse applications ranging from intermediate synthesis to advanced material development. With ongoing research into more sustainable synthesis methods and exploration of its biological properties, this compound continues to be an important tool in modern chemical research.